
Dissolution and Application of MethADP
Triammonium for Experimental Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MethADP triammonium

Cat. No.: B15602495 Get Quote

Introduction
MethADP triammonium, scientifically known as (N)-methanocarba-2MeSADP triammonium

salt and commonly referred to as MRS2365, is a highly potent and selective agonist for the

P2Y1 purinergic receptor. Its high affinity and selectivity make it an invaluable tool for

researchers investigating the physiological and pathological roles of the P2Y1 receptor in

various systems, including platelet aggregation, neurotransmission, and cardiac function.[1][2]

This document provides detailed application notes and protocols for the dissolution of

MethADP triammonium and its use in common experimental settings, tailored for researchers,

scientists, and drug development professionals.

Physicochemical and Solubility Data
MethADP triammonium is typically supplied as a solid. The trisodium salt form is soluble in

water, and it is often supplied pre-dissolved at a concentration of 10 mM. While specific data for

the triammonium salt is not as prevalent, its similar salt nature suggests good aqueous

solubility.
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Property Data Source(s)

Compound Name
(N)-methanocarba-2MeSADP

triammonium salt
N/A

Common Name MethADP, MRS2365 N/A

Molecular Weight
Varies by salt form (Trisodium

salt: 549.28 g/mol )
Tocris Bioscience

Appearance Solid N/A

Primary Solvent Water Tocris Bioscience

Recommended Storage (Solid) Store tightly sealed at -80°C. Tocris Bioscience

Recommended Storage

(Solution)

Aliquot and store at -20°C for

up to one month.
Tocris Bioscience

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
MethADP Triammonium
This protocol describes the preparation of a 10 mM stock solution of MethADP triammonium
from a powdered form.

Materials:

MethADP triammonium (solid)

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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Pre-warming: Allow the vial of solid MethADP triammonium to equilibrate to room

temperature for at least 20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of MethADP triammonium powder in a

sterile microcentrifuge tube.

Reconstitution: Add the appropriate volume of sterile, nuclease-free water to achieve a 10

mM concentration. For example, for 1 mg of the trisodium salt (MW: 549.28 g/mol ), add

approximately 182 µL of water.

Dissolution: Gently vortex the solution until the solid is completely dissolved. If necessary,

brief, gentle sonication can be used to aid dissolution. Avoid vigorous shaking to prevent

degradation.

Sterilization (Optional): If required for your application (e.g., cell culture), filter-sterilize the

stock solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C. Based on general guidelines for similar

compounds, these aliquots are typically usable for up to one month. Avoid repeated freeze-

thaw cycles.

Protocol 2: P2Y1 Receptor Activation in Cultured Cells
This protocol provides a general workflow for studying the effects of MethADP (MRS2365) on

cultured cells, such as cardiac fibroblasts.[2]

Materials:

Cultured cells expressing the P2Y1 receptor (e.g., neonatal mouse cardiac fibroblasts)[2]

Appropriate cell culture medium (e.g., DMEM with 10% FBS)[2]

10 mM MethADP triammonium stock solution (prepared as in Protocol 1)

Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., RNA extraction kit, protein lysis buffer)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15602495?utm_src=pdf-body
https://www.benchchem.com/product/b15602495?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7926204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7926204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7926204/
https://www.benchchem.com/product/b15602495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Cell Seeding: Seed the cells in appropriate culture plates and grow to the desired confluency

(e.g., 80-90%).[2]

Starvation (Optional): Depending on the experimental design, you may need to serum-starve

the cells for a period (e.g., 12-24 hours) before treatment to reduce basal signaling.

Preparation of Working Solution: Dilute the 10 mM MethADP stock solution in serum-free

medium or PBS to the final desired working concentration. A common working concentration

for MRS2365 is 1 µM.[2]

Cell Treatment: Remove the culture medium from the cells and wash once with sterile PBS.

Add the medium containing the desired concentration of MethADP to the cells. Include a

vehicle control (medium without MethADP).

Incubation: Incubate the cells for the desired time period (e.g., 24 hours) at 37°C in a CO2

incubator.[2]

Downstream Analysis: After incubation, harvest the cells for downstream analysis, such as

qRT-PCR to measure changes in gene expression or Western blotting to assess protein

levels and signaling pathway activation.[2]

Signaling Pathway and Experimental Workflow
P2Y1 Receptor Signaling Pathway
Activation of the P2Y1 receptor by MethADP (MRS2365) typically leads to the coupling of the

Gq/11 family of G proteins. This initiates a signaling cascade involving the activation of

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
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P2Y1 Receptor Signaling Cascade

Experimental Workflow for Cell-Based Assays
The following diagram outlines a typical workflow for an experiment investigating the effects of

MethADP on cultured cells.
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Workflow for a Cell-Based Assay with MethADP

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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